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Introduction
2-Chloro-5-nitrobenzenesulfonic acid (CAS No. 96-73-1) is a significant organosulfur

compound that serves as a cornerstone intermediate in the fine chemical industry.[1] Its

molecular architecture, featuring a benzene ring substituted with a chloro group, a nitro group,

and a sulfonic acid group, imparts a unique combination of reactivity and physical properties.[2]

[3] These functional groups dictate its utility, primarily as a precursor in the synthesis of a wide

array of dyes and pigments.[1][4] The sulfonic acid moiety confers aqueous solubility, a

desirable trait in many industrial processes, while the electron-withdrawing nature of the chloro

and nitro groups activates the aromatic ring for specific nucleophilic substitution reactions.[1][5]

This guide offers a comprehensive exploration of the physical and chemical properties,

synthesis, reactivity, and safe handling of 2-Chloro-5-nitrobenzenesulfonic acid, tailored for

researchers, chemists, and professionals in drug development and chemical manufacturing.

Chemical Identity and Structure
A clear understanding of the molecule's structure is fundamental to appreciating its chemical

behavior.

Caption: Chemical Structure of 2-Chloro-5-nitrobenzenesulfonic acid.
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Table 1: Chemical Identifiers and Descriptors

Identifier Value Reference

IUPAC Name
2-chloro-5-
nitrobenzenesulfonic acid

[6]

CAS Number 96-73-1 [2]

Molecular Formula C₆H₄ClNO₅S [2]

Molecular Weight 237.62 g/mol [2][6]

Canonical SMILES
C1=CC(=C(C=C1--INVALID-

LINK--[O-])S(=O)(=O)O)Cl
[6]

InChIKey
GNTARUIZNIWBCN-

UHFFFAOYSA-N
[6]

EC Number 202-528-9 [7]

| Synonyms | 2-Chloro-5-nitrobenzenesulphonic acid, 4-chloro-3-sulphonitrobenzene |[3][6] |

Physicochemical Properties
The physical characteristics of 2-Chloro-5-nitrobenzenesulfonic acid are crucial for its

handling, storage, and application in synthetic processes. The compound is typically a tan or

light yellow to brownish crystalline solid.[2][8] It is known to crystallize from water as a

dihydrate.[8]

Table 2: Physical and Chemical Properties
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Property Value Reference

Appearance
Tan to light yellow
crystalline powder/solid

[2][8]

Melting Point
169-170 °C (dihydrate, with

decomposition)
[7][8]

Boiling Point Decomposes before boiling [5]

Solubility in Water Soluble [2][5]

Density ~1.7 g/cm³ [7][9]

Topological Polar Surface Area 109 Å² [2][6]

XLogP3 1.1 [7]

Hydrogen Bond Donor Count 1 [2][7]

Hydrogen Bond Acceptor

Count
5 [2][7]

| Storage Temperature | Refrigerator |[2] |

Reactivity and Chemical Behavior
The chemical reactivity of 2-Chloro-5-nitrobenzenesulfonic acid is governed by the interplay

of its three functional groups on the benzene ring.

Sulfonic Acid Group (-SO₃H): This is a strongly acidic group, making the compound a strong

acid and enhancing its water solubility.[5]

Nitro (-NO₂) and Chloro (-Cl) Groups: Both are strong electron-withdrawing groups. They

deactivate the benzene ring towards electrophilic substitution reactions. However, they

strongly activate the ring for nucleophilic aromatic substitution, particularly at the chlorine-

bearing carbon atom.[5]

This activation is central to its primary industrial applications. Key reactions include:
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Amination: This is the most significant reaction, where the chloro group is displaced by an

amine (e.g., ammonia) to produce 4-nitroaniline-2-sulfonic acid. This product is a vital diazo

component used in the manufacturing of azo dyes.[1][8]

Reduction: The nitro group can be readily reduced to an amino group (-NH₂) using various

reducing agents. This reaction yields 2,5-diaminobenzenesulfonic acid, another important

intermediate for colorants.[1][8]

Further Halogenation: The compound can undergo further chlorination to yield products like

2,6-dichloro-4-nitroaniline.[8]

Caption: Key synthetic transformations of 2-Chloro-5-nitrobenzenesulfonic acid.

Synthesis and Manufacturing
The primary industrial synthesis of 2-Chloro-5-nitrobenzenesulfonic acid involves the

sulfonation of 4-chloronitrobenzene.[1][8] This electrophilic aromatic substitution reaction is

typically carried out using oleum (fuming sulfuric acid, H₂SO₄·xSO₃) at elevated temperatures.

[8][10]

Causality in Synthesis:

Choice of Reagent: Oleum is used instead of concentrated sulfuric acid because it contains

excess sulfur trioxide (SO₃), a very powerful electrophile, which is necessary to sulfonate the

already deactivated 4-chloronitrobenzene ring.

Temperature Control: The reaction temperature must be meticulously controlled (e.g., around

115 °C).[8] Insufficient temperature leads to a slow or incomplete reaction, while excessive

temperatures increase the risk of side reactions and explosive decomposition. The

compound is known to decompose explosively above 200 °C.[8]
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Caption: Simplified workflow for the industrial synthesis of the title compound.

Applications in Research and Industry
The primary utility of 2-Chloro-5-nitrobenzenesulfonic acid is as a versatile intermediate.[4]

Dye and Pigment Industry: This is its most significant area of application. It is a crucial

precursor for producing sulfonated aromatic amines, which are fundamental building blocks

for a vast range of azo dyes used in the textile, printing, and coatings industries.[1][5]

Organic Synthesis: It serves as a starting material for creating more complex molecules. Its

functional groups allow for sequential, site-selective reactions, making it a valuable tool for

synthetic chemists.[4][5]

Pharmaceutical and Agrochemical Research: While its direct use in final drug products is

less common, derivatives of related structures like 2-chloro-5-nitrobenzoic acid have been
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investigated for their potential as antibacterial agents.[11][12] This suggests that the core

structure may be of interest in the development of new bioactive molecules.

Safety, Handling, and Storage
Hazard Profile: According to the Globally Harmonized System (GHS), 2-Chloro-5-
nitrobenzenesulfonic acid is a hazardous substance.

Classification: It is classified as causing severe skin burns and eye damage (Skin Corrosion

1B) and may cause an allergic skin reaction (Skin Sensitization 1).[6][13]

Hazards: Inhalation can lead to corrosive injuries to the respiratory tract.[6] The compound is

a dermatotoxin and can cause toxic pneumonitis.[6] Caution is advised as it can decompose

explosively when heated above 200°C.[8]

Table 3: GHS Hazard Information

Hazard Statement Code Description

H314 Danger
Causes severe skin burns
and eye damage

| H317 | Warning | May cause an allergic skin reaction |

Safe Handling Protocol (Self-Validating System):

Engineering Controls (Primary Barrier): All handling of the solid powder must be conducted

in a certified chemical fume hood to prevent inhalation of dust.[14] The work area must be

equipped with an accessible eyewash station and safety shower.[14]

Personal Protective Equipment (PPE) (Secondary Barrier):

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[13]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a chemically resistant lab coat

or coveralls.[14]
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Respiratory Protection: If dust exposure is possible despite engineering controls, a full-

face respirator with appropriate particulate filters is necessary.[13]

Self-Validation: Regular inspection of PPE for integrity before each use is mandatory. Any

compromised equipment must be replaced immediately.

Handling Procedures:

Avoid creating dust.[14]

Keep away from heat, sparks, and open flames.[14]

Avoid contact with strong bases and oxidizing agents, as violent reactions are possible.

Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[13][14] A

refrigerator is recommended for storage.[2]

Store locked up and away from incompatible materials.[13]

Disposal:

Dispose of waste material through a licensed professional waste disposal service in

accordance with all federal, state, and local regulations.[14] Do not allow the product to

enter drains.

Conclusion
2-Chloro-5-nitrobenzenesulfonic acid is a chemical of significant industrial importance,

primarily driven by its role as a key intermediate in the synthesis of dyes and colorants. Its

value stems from the specific reactivity imparted by its chloro, nitro, and sulfonic acid functional

groups, which allows for controlled and strategic chemical transformations. While its direct

application in areas like drug development is not widespread, its utility as a foundational

building block in organic synthesis remains critical. A thorough understanding of its

physicochemical properties, combined with strict adherence to safety and handling protocols, is

essential for leveraging its synthetic potential while mitigating the associated risks.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.echemi.com/sds/2-chloro-5-nitrobenzenesulfonicacid-pid_Rock35105.html
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=C15780%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=C15780%20%20SDS%20%20062123.pdf
https://www.echemi.com/sds/2-chloro-5-nitrobenzenesulfonicacid-pid_Rock35105.html
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=C15780%20%20SDS%20%20062123.pdf
https://wap.guidechem.com/encyclopedia/2-chloro-5-nitrobenzenesulfoni-dic253379.html
https://www.echemi.com/sds/2-chloro-5-nitrobenzenesulfonicacid-pid_Rock35105.html
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=C15780%20%20SDS%20%20062123.pdf
https://www.benchchem.com/product/b1585211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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